Cas no 34063-53-1 (Benzene, 1-nitro-4-[(phenylsulfonyl)methyl]-)

• Product Name: Benzene, 1-nitro-4-[(phenylsulfonyl)methyl]-
• CAS No: 34063-53-1
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• CID: 1466023
• PubChem ID: 363891
• Update Time: 2025-07-02

Benzene, 1-nitro-4-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-4-[(phenylsulfonyl)methyl]-
• para-nitrobenzyl phenyl sulfone
• 1-(benzenesulfonylmethyl)-4-nitrobenzene
• 4NO2Bz-SO2-Ph
• YPRBJNYHZJWBGQ-UHFFFAOYSA-N
• 1-[(BENZENESULFONYL)METHYL]-4-NITROBENZENE
• 4-Nitro-1-(phenylsulfonylmethyl)benzene
• 1-nitro-4-[(phenylsulfonyl)methyl]benzene
• STL497857
• 34063-53-1
• Hydroxy(4-((phenylsulfonyl)methyl)phenyl)azane oxide
• 1-Nitro-4-((phenylsulfonyl)methyl)benzene
• NSC629271
• 4-Nitrobenzyl phenyl sulfone
• SCHEMBL4203451
• CS-0358222
• AKOS024325588
• 1-(benzenesulfonylmethyl)-4-nitro-benzene
• NSC-629271

• Inchi： 1S/C13H11NO4S/c15-14(16)12-8-6-11(7-9-12)10-19(17,18)13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key： YPRBJNYHZJWBGQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 277.04093
• Monoisotopic Mass: 277.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzene, 1-nitro-4-[(phenylsulfonyl)methyl]-

Benzene, 1-nitro-4-[(phenylsulfonyl)methyl]- (CAS No. 34063-53-1): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound Benzene, 1-nitro-4-[(phenylsulfonyl)methyl]-, identified by its CAS number 34063-53-1, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic derivative has garnered attention due to its unique structural features and potential applications in various scientific domains. The presence of both a nitro group and a phenylsulfonyl methyl substituent imparts distinct reactivity and functionality, making it a valuable candidate for further investigation.

At the core of understanding this compound lies its molecular structure. The nitro group at the 1-position and the phenylsulfonyl methyl group at the 4-position create a framework that is both electronically rich and capable of participating in diverse chemical transformations. These structural elements contribute to its utility as an intermediate in synthetic chemistry, particularly in the development of more complex molecules. The electronic properties influenced by these substituents make it an attractive scaffold for designing novel compounds with tailored biological activities.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group, while traditionally associated with explosive materials, has found a niche in medicinal chemistry as a bioisostere for other functional groups. This adaptability has led to its incorporation into various drug candidates, where it can modulate receptor interactions or metabolic pathways. The specific arrangement of the nitro group and phenylsulfonyl methyl group in Benzene, 1-nitro-4-[(phenylsulfonyl)methyl]- suggests that it may exhibit unique pharmacokinetic and pharmacodynamic profiles, warranting further exploration.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. The phenylsulfonyl methyl group provides a site for further functionalization, allowing chemists to attach additional moieties that could enhance drug-like properties such as solubility, bioavailability, or target specificity. Researchers have leveraged similar scaffolds to develop molecules with anti-inflammatory, anticancer, and antimicrobial activities. Given these precedents, Benzene, 1-nitro-4-[(phenylsulfonyl)methyl]- holds promise as a precursor for novel therapeutic agents.

The synthesis of this compound involves intricate organic transformations that highlight the ingenuity of modern synthetic methods. The introduction of the nitro group typically proceeds via electrophilic aromatic substitution, while the attachment of the phenylsulfonyl methyl group may require more sophisticated techniques such as sulfonylation followed by methylation or alkylation. These synthetic pathways not only showcase the compound's complexity but also underscore its synthetic utility. Advances in catalytic processes have further refined these reactions, making them more efficient and scalable for industrial applications.

In addition to its synthetic appeal, Benzene, 1-nitro-4-[(phenylsulfonyl)methyl]- has been studied for its potential role in material science applications. Nitroaromatic compounds are known for their ability to participate in energy storage devices due to their redox-active nature. The specific electronic configuration of this molecule could make it suitable for use in organic batteries or supercapacitors, where it could contribute to improved energy density and cycle life. Such applications align with global efforts to develop sustainable energy solutions.

The environmental impact of using such compounds also warrants consideration. While Benzene, 1-nitro-4-[(phenylsulfonyl)methyl]- is not classified as a hazardous substance under current regulations, responsible handling remains paramount to ensure safety during synthesis and application. Green chemistry principles have been increasingly adopted in research laboratories to minimize waste and reduce environmental footprint. Techniques such as solvent recovery systems and catalytic methods that enhance atom economy are being employed to make processes more sustainable.

Future research directions for this compound may include exploring its interactions with biological targets at a molecular level. Computational modeling techniques have advanced significantly, allowing researchers to predict how this molecule might bind to proteins or enzymes involved in disease pathways. Such insights could accelerate the discovery process by identifying promising candidates for further experimental validation. Additionally, studying its degradation pathways would provide valuable data on its stability and persistence under various conditions.

The integration of Benzene, 1-nitro-4-[(phenylsulfonyl)methyl]- into interdisciplinary research efforts underscores its versatility across multiple scientific fields. Its potential applications span from pharmaceutical development to materials science, demonstrating how a single compound can contribute to diverse advancements. As research continues to uncover new possibilities, this molecule will undoubtedly remain a subject of interest for scientists seeking innovative solutions.